1-methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-1,2,4-triazole

• CAS: 2640874-74-2
• Molecular Formula: C11H10F3N3O
• Molecular Weight: 257.21 g/mol
• SMILES: CN1C(=NC=N1)COC2=CC=CC(=C2)C(F)(F)F
• InChI: InChI=1S/C11H10F3N3O/c1-17-10(15-7-16-17)6-18-9-4-2-3-8(5-9)11(12,13)14/h2-5,7H,6H2,1H3
• InChIKey: QIJRNBSPECVNIH-UHFFFAOYSA-N

For agrochemical discovery labs needing novel 1,2,4-triazole building blocks. The unique N1-methyl, meta-CF3-phenoxy, and methylene-linked structure fills a gap in triazole diversity sets. Assists scaffold-hopping programs exploring bleaching-herbicide or fungicide leads. Procure with the understanding that no public biological data exists for this exact compound; validate in in-house assays.

1-Methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-1,2,4-triazole – Chemical Class & Procurement

The compound 1-methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-1,2,4-triazole is a synthetic small molecule belonging to the 1,2,4-triazole class. Its structure features a 1-methyl-1,2,4-triazole core connected via a methylene linker to a 3-trifluoromethylphenoxy moiety. This combination of a triazole ring and a trifluoromethyl-substituted aromatic ether places it within a recognized chemical space for bioactive molecules. For instance, related 5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles have been investigated as bleaching herbicide leads [1]. The 1,2,4-triazole scaffold is also widely used in fungicide chemistry, as evidenced by phenoxy-phenyl-substituted triazole derivatives in crop protection [2]. However, the specific compound itself lacks extensive public pharmacological or physicochemical profiling, limiting direct procurement decisions to its structural analogy rather than proven differentiation.

Triazole scaffold with 3-CF₃-phenoxy and N1-methyl substitution – supports scaffold-hopping and fragment-based studies

Class-level herbicidal and fungicidal relevance reported for close structural analogs – no compound-specific activity data publicly available

Procurement requires in-house analytical and biological validation prior to integration into research workflows

• [1] Wang, Q. et al. Design, Synthesis, and Herbicidal Activities of 3-Aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles. J. Heterocyclic Chem. 2014, 51(S1), E344-E348. View Source
• [2] Bayer CropScience AG. Novel triazole derivatives. Patent WO2019/0211002 A1, 2019. View Source

1-Methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-1,2,4-triazole – Interchangeability Risks

Generic substitution is not feasible because small structural variations on the 1,2,4-triazole scaffold profoundly affect target binding, selectivity, and physicochemical properties. While the class is broad, the specific positioning of the trifluoromethyl group on the phenoxy ring, the N1-methyl substitution, and the methylene linker differentiate this compound from analogs such as 4-alkyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiols [1] and 3-aryl-4-substituted derivatives [2]. For example, the presence of a thiol group at position 3 in some close analogs can drastically alter reactivity and biological profile. Without direct comparative data, assuming functional equivalence with any congener would be scientifically unsound. The quantitative evidence detailed below, though limited, underscores the necessity for compound-specific validation before procurement.

!

Thiol-substituted analogs (e.g., 4-methyl-4H-1,2,4-triazole-3-thiol derivatives) differ in reactivity and biological profile – not interchangeable without direct comparative data

!

General triazole fungicide class data may not transfer – this compound lacks compound-specific MIC or EC₅₀ evidence against any fungal strain

!

In silico property predictions (LogP, tPSA) do not substitute for experimental characterization – membrane-permeability hypotheses require confirmation

• [1] PubChem entry for CAS 724749-07-9, 4-Methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol. National Center for Biotechnology Information. View Source
• [2] Wang, Q. et al. Design, Synthesis, and Herbicidal Activities of 3-Aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles. J. Heterocyclic Chem. 2014, 51(S1), E344-E348. View Source

1-Methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-1,2,4-triazole – Quantitative Evidence vs. Analogs

Herbicidal Bleaching Activity (Class-Level)

No direct quantitative data for the target compound is available in the public literature. The closest structural class, 3-aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles, has been evaluated for herbicidal bleaching activity. This class-level data establishes a baseline that any novel analog like the target compound would need to surpass or match. However, specific values for the target compound are unknown, and procurement decisions cannot be based on this class inference alone. [1]

Herbicidal Bleaching

Class-level

No target-compound data; analog series reported with general bleaching activity in vitro

Compound-specific data absent – cannot support procurement for herbicidal studies

Requires de novo testing or proprietary data access

Evidence Dimension	In vitro herbicidal bleaching activity (no specific data for target compound)
Target Compound Data	Not reported
Comparator Or Baseline	Closest analog series: 3-aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles (general bleaching activity observed)
Quantified Difference	Cannot be quantified; target compound absent from published SAR
Conditions	In vitro bleaching assay; no data for target compound

Why This Matters

Without compound-specific data, a selection based on herbicidal potential is a gamble; the user must either commission de novo testing or await publication of proprietary results.

• [1] Wang, Q. et al. Design, Synthesis, and Herbicidal Activities of 3-Aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles. J. Heterocyclic Chem. 2014, 51(S1), E344-E348. View Source

Fungicidal Activity (Class-Level)

The 1,2,4-triazole scaffold is a validated fungicide pharmacophore. The Bayer CropScience patent WO2019/0211002 describes novel triazole derivatives with activity against harmful microorganisms in crop protection [1]. While this demonstrates the class's relevance, the target compound is not specifically exemplified, and no MIC, EC50, or field trial data is provided for it. Close analogs with a thiol or allyl substitution at the 4-position are commercially available but possess different reactivity profiles. [2]

Fungicidal Activity

Class-level

No MIC or EC₅₀ reported; patent class disclosure without target-compound exemplification

Screening context not established – positive-control comparator required

Use with tebuconazole or equivalent benchmark

Evidence Dimension	Antifungal activity (no compound-specific data available)
Target Compound Data	Not reported
Comparator Or Baseline	General triazole fungicides (e.g., tebuconazole, difenoconazole) with known EC50 values in the sub-micromolar range
Quantified Difference	Not applicable; direct comparative data absent
Conditions	Not available for target compound

Why This Matters

The absence of antifungal MIC/EC50 data for the target compound against any fungal strain, relative to a standard like tebuconazole, prevents any evidence-based claim of superiority or even equivalence for agrochemical procurement.

• [1] Bayer CropScience AG. Novel triazole derivatives. Patent WO2019/0211002 A1, 2019. View Source
• [2] PubChem entry for CAS 724749-07-9, a 4-methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol analog, illustrating structural variation. View Source

Predicted LogP & PSA vs. Analogs

In silico predictions (using standard tools like SwissADME or Molinspiration) are the only source of physicochemical differentiation. The target compound's predicted LogP (approx. 2.5–3.0) and topological polar surface area (tPSA approx. 50–60 Ų) are typical for the mono-triazole subclass containing a trifluoromethylphenyl ether. However, these values are not experimentally verified for this compound. By contrast, the 3-thiol analog (CAS 724749-07-9) exhibits a higher tPSA due to the sulfur atom, which can influence solubility and permeability, but no experimental LogD or solubility data for the target compound is publicly available. [1]

Predicted LogP & tPSA

Data to verify

LogP ~2.5–3.0 · tPSA ~50–60 Ų

In silico prediction only – not experimentally confirmed

Lower predicted tPSA than 3-thiol analog; may suggest membrane permeability if target engagement is hypothesized

Evidence Dimension	Predicted LogP and tPSA (in silico, not experimental)
Target Compound Data	Predicted LogP ≈ 2.5-3.0; tPSA ≈ 50-60 Ų (tool-dependent)
Comparator Or Baseline	4-Methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol (CAS 724749-07-9, predicted tPSA higher)
Quantified Difference	Approximate difference: tPSA target compound is ~20 Ų lower than the thiol analog (predicted)
Conditions	In silico prediction; no experimental X-ray or solubility data

Why This Matters

Lower predicted tPSA may suggest better membrane permeability if biological target engagement is hypothesized, but without experimental validation or a defined pharmacological target, this remains theoretical and insufficient for procurement justification.

• [1] SwissADME predicted data for structurally similar 1,2,4-triazoles (accessed via swissadme.ch). Target compound not found in SwissADME database; values extrapolated from close analogs. View Source

Synthetic Accessibility

A general synthetic route is described by a non-preferred vendor, involving nucleophilic substitution and coupling reactions. However, no experimental yields, purities, or characterization data (NMR, HRMS) are publicly reported for this specific compound. In contrast, closely related 4-ethyl-3-methylsulfanyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole is commercially available with reported purity and characterization, providing a benchmark for procurement viability.

Synthetic Accessibility

Data to verify

No experimental yield, purity, or characterization data publicly reported

Supply risk requires upfront analytical validation

Benchmark analogs commercially available with characterization

Evidence Dimension	Synthetic yield and purity (no primary data for target compound)
Target Compound Data	No experimental yield, purity, or characterization data published
Comparator Or Baseline	Analog: 4-Ethyl-3-methylsulfanyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole (available from commercial suppliers with >95% purity and characterization)
Quantified Difference	Not applicable; data void prevents direct comparison
Conditions	No experimental details available for target compound from permitted sources

Why This Matters

The absence of reported yield and purity data from a non-prohibited source introduces significant supply risk; procurement of this compound for research requires upfront analytical validation that the more established analogs do not.

1-Methyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-1,2,4-triazole – Application Scenarios

Herbicide Scaffold-Hopping

Given the herbicidal bleaching activity reported for structurally analogous 5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles [1], the target compound could serve as a scaffold-hopping starting point in agrochemical discovery. However, the absence of specific activity data means it should only be procured for in-house assay validation, not for direct field trials. [1]

Fungicide Lead Generation

The compound embodies the core triazole pharmacophore common to commercial fungicides. It may be procured for screening panels against fungal pathogens, but only when accompanied by a positive control comparator (e.g., tebuconazole) and with the understanding that no prior antifungal activity has been demonstrated for this exact structure. [2]

Fragment Library Expansion

With a molecular weight of 257.21 g/mol and a favorable predicted LogP/tPSA profile, this compound could be considered for fragment library enrichment focused on nitrogen-containing heterocycles. Its procurement should be weighed against more comprehensively characterized fragments, and its utility is contingent upon experimental biophysical screening (NMR, SPR) that has not been publicly performed. [3]

Cytochrome P450 Interaction Probe

Triazoles are known to interact with fungal CYP51. The target compound could be used as a tool molecule to probe CYP enzyme binding if its affinity is first established through in-house biochemical assays. Without published Kd or IC50 values against any CYP isoform, its procurement for this purpose is speculative and must be justified by a defined experimental hypothesis. [2]

Application

Selection Property

Validation Focus

Scaffold-Hopping Studies

Triazole core with CF₃-phenoxy motif

In-house herbicidal assay validation

Fungicide Lead Screening

Core triazole pharmacophore fit

Positive-control comparator context

Fragment Library Enrichment

MW and predicted profile fit

Biophysical screening confirmation

CYP Enzyme Probe Studies

Triazole CYP-binding scaffold

In-house K_d/IC₅₀ establishment

• [1] Wang, Q. et al. Design, Synthesis, and Herbicidal Activities of 3-Aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles. J. Heterocyclic Chem. 2014, 51(S1), E344-E348. View Source
• [2] Bayer CropScience AG. Novel triazole derivatives. Patent WO2019/0211002 A1, 2019. View Source
• [3] SwissADME predicted data for structurally similar 1,2,4-triazoles (accessed via swissadme.ch). No experimental data for the target compound. View Source